2-(2-fluorophenoxy)-N-[3-(methylthio)phenyl]acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C15H14FNO2S/c1-20-12-6-4-5-11(9-12)17-15(18)10-19-14-8-3-2-7-13(14)16/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: JOIIVMNSRGZUDO-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)COC2=CC=CC=C2F
• Molecular Formula: C15H14FNO2S
• Molecular Weight: 291.3 g/mol

Description

Synthesis Analysis

The synthesis of compounds structurally related to 2-(2-fluorophenoxy)-N-[3-(methylthio)phenyl]acetamide often involves multi-step reactions starting from primary compounds like fluoro-cyanophenols or chloroacetyl chloride, utilizing catalysts and specific reactants to introduce the desired functional groups (Yang Man-li, 2008). These methods highlight the versatility and complexity of synthesizing acetamide derivatives, emphasizing the importance of precise conditions to achieve the targeted molecular structure.

Molecular Structure Analysis

Analysis of related compounds reveals that the molecular structure of acetamide derivatives is often confirmed through spectroscopic techniques such as IR, 1H NMR, and mass spectrometry, alongside elemental analysis (Z. Zhong-cheng & Shu Wan-yin, 2002). These methods provide detailed insights into the compound's molecular framework, including functional group placement and molecular conformation.

Chemical Reactions and Properties

Acetamide derivatives engage in various chemical reactions, reflecting their chemical properties. For instance, the introduction of fluorine atoms or thioether groups can significantly affect a compound’s reactivity, influencing its interaction with other chemicals (E. Ishmaeva et al., 2015). Such modifications can alter electron distribution, affecting the compound's polarity and reactivity towards nucleophilic or electrophilic attack.

Physical Properties Analysis

The physical properties of acetamide derivatives, such as melting points, solubility, and crystalline structure, are closely tied to their molecular architecture. X-ray crystallography, for instance, reveals the solid-state structure, showcasing how intramolecular and intermolecular interactions dictate the compound’s physical state and stability (P. Jansukra et al., 2021).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, are influenced by the compound's functional groups and overall molecular structure. Studies on related acetamide derivatives have shown that modifications like fluorination or the introduction of a methylthio group can significantly impact these properties, affecting everything from biological activity to interaction with light (Ming-Rong Zhang et al., 2005).